3-(3-hydroxy-3-methylbutyl)-N-(1,2,3,4-tetrahydro-2-naphthalenyl)benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-(1,2,3,4-tetrahydronaphthalen-2-yl)benzamide
• InChI: InChI=1S/C22H27NO2/c1-22(2,25)13-12-16-6-5-9-19(14-16)21(24)23-20-11-10-17-7-3-4-8-18(17)15-20/h3-9,14,20,25H,10-13,15H2,1-2H3,(H,23,24)
• InChI Key: HRQASHRATSNLCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC(=CC=C1)C(=O)NC2CCC3=CC=CC=C3C2)O
• Molecular Formula: C22H27NO2
• Molecular Weight: 337.5 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives, including those related to the compound of interest, typically involves direct acylation reactions. For instance, a series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were synthesized through acylation of 2-amino-2-(naphthalen-1-yl)acetonitrile, showcasing the versatile approaches to benzamide synthesis and the potential for creating complex derivatives like the compound (Younes et al., 2020).

Molecular Structure Analysis

The molecular structure of related benzamide compounds reveals intricate details through techniques such as X-ray crystallography. This analysis helps understand the spatial arrangement of atoms within the molecule and their implications on the compound's chemical behavior and interactions (Lindeman et al., 1995).

Chemical Reactions and Properties

Chemical reactions involving benzamide derivatives often lead to interesting findings. For example, the Bischler-Napieralski reaction of N-(4-Aryl-4-hydroxybutyl)benzamides showcases the formation of complex cyclic structures, indicating the reactivity and versatility of benzamide-based compounds (Browne et al., 1981).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as solubility and thermal stability, are crucial for their application potential. Studies show that these compounds exhibit good solubility in aprotic polar solvents and high thermal stability, making them suitable for various applications (Ghodke et al., 2021).

Chemical Properties Analysis

The chemical properties of benzamide derivatives, including their behavior in reactions and their interactions with other molecules, are fundamental to understanding their potential uses. For instance, the analysis of sulfonamide compounds related to benzamides reveals their stability and reactivity, which are essential for designing compounds with desired chemical properties (Sarojini et al., 2012).

Scientific Research Applications

Synthesis and Structural Studies

The synthesis of conformationally rigid catecholamine derivatives, including compounds derived from naphthalene, has been explored to understand the structural influences on biological activity (Oka et al., 1977). This research highlights the chemical versatility of naphthalene derivatives and their potential as scaffolds in drug design.

Sensor Applications

N-(Cyano(naphthalen-1-yl)methyl)benzamide derivatives have been developed for colorimetric sensing of fluoride anions, demonstrating the utility of naphthalene and benzamide moieties in the design of functional materials for chemical detection (Younes et al., 2020).

Photopolymerization and Imaging

Benzamide-based photosensitive compounds have been incorporated into polymers for applications in photolithography, showcasing the potential of benzamide derivatives in material science and engineering (Xiao et al., 2006).

Anticancer Research

The synthesis and characterization of iodobenzamide analogues have been explored for their potential as D-2 dopamine receptor imaging agents in the central nervous system, indicating the relevance of benzamide derivatives in medical diagnostics and therapeutic research (Murphy et al., 1990).